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Compound of Interest

Compound Name: NEO-823

Cat. No.: B1518082 Get Quote

For researchers, scientists, and drug development professionals, a thorough understanding of

the safety and handling protocols for novel materials is paramount. This technical guide

provides a comprehensive overview of the material safety data for NEO-823, an organic non-

linear optical (NLO) material. The information is compiled from the manufacturer's safety data

sheet and supplementary technical documents to ensure accuracy and relevance for a

scientific audience.

Chemical Identification and Physical Properties
NEO-823 is identified by the CAS Number 1267603-73-5. It is a crystalline powder with specific

optical properties that make it of interest for research in high-speed optical modulation and

other advanced applications.[1] A summary of its key physical and chemical properties is

provided in Table 1.
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Property Value Source

CAS Number 1267603-73-5 TCI America

Purity >98.0% (HPLC) TCI America

Appearance Crystalline Powder Fisher Scientific[1]

Maximum Absorption

Wavelength (λmax)
823 nm TCI Chemicals

Hyperpolarizability (β) 1670 x 10-30 esu TCI Chemicals

Electro-optic Coefficient (r)
75 pm/V (@1550nm in 20wt%

PMMA)
TCI Chemicals

Hazard Identification and Precautionary Measures
The Safety Data Sheet (SDS) for NEO-823 outlines several potential hazards requiring strict

adherence to safety protocols in a laboratory setting. The material is classified as a skin irritant

and can cause serious eye irritation. The specific GHS hazard statements and precautionary

statements are detailed in Table 2.
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Hazard Category GHS Classification Precautionary Statements

Skin Irritation Category 2

P264: Wash thoroughly after

handling.[2] P280: Wear

protective gloves/protective

clothing/eye protection/face

protection.[2] P302+P352: IF

ON SKIN: Wash with plenty of

water. P332+P313: If skin

irritation occurs: Get medical

advice/attention.

Eye Irritation Category 2A

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[2]

P337+P313: If eye irritation

persists: Get medical

advice/attention.

In addition to these specific hazards, general safe handling practices should be observed,

including avoiding the creation of dust, ensuring adequate ventilation, and preventing release

into the environment.

Safe Handling and Storage Protocols
Proper handling and storage of NEO-823 are critical to maintaining its integrity and ensuring

the safety of laboratory personnel. The following protocols are derived from the manufacturer's

recommendations.

Handling
Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection. In case of insufficient ventilation, wear suitable respiratory equipment.[2]
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Hygiene: Do not eat, drink, or smoke when using this product. Wash hands and face

thoroughly after handling.[3]

Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood to minimize exposure to dust.

Storage
Conditions: Store in a cool, dry, and well-ventilated place. Keep the container tightly closed

to prevent moisture contamination.

Incompatibilities: Keep away from heat, sparks, open flames, and other ignition sources.

Store away from oxidizing agents.[3]

Experimental Workflows and Safety Integration
The integration of safety measures into experimental workflows is essential when working with

NEO-823. The following diagram illustrates a typical workflow for handling and using this

material in a research context, emphasizing the key safety checkpoints.
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Caption: Experimental workflow for handling NEO-823.
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Emergency Procedures
In the event of accidental exposure or spillage, the following procedures should be followed.

Exposure Response
The logical flow for responding to different types of exposure is outlined in the diagram below.

Immediate and appropriate action is crucial to mitigate potential harm.

Exposure Event

Initial Assessment

Response Actions

Medical Attention

Exposure Occurs

Type of
Exposure?

Skin Contact:
Wash with plenty of water.

Skin

Eye Contact:
Rinse cautiously with water for several minutes.

Eye

Inhalation:
Move to fresh air.

Inhalation

Ingestion:
Do NOT induce vomiting. Seek immediate medical attention.

Ingestion

Seek Medical Advice/Attention
if irritation or symptoms persist

Click to download full resolution via product page

Caption: Emergency response flowchart for NEO-823 exposure.

Spills and Environmental Precautions
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In the case of a spill, the area should be cleared of all personnel. For minor spills, and if it is

safe to do so, the material should be carefully collected to avoid dust generation and placed in

a sealed container for disposal. For major spills, emergency services should be contacted. It is

imperative to prevent the material from entering drains or waterways.

This technical guide provides a foundational understanding of the material safety aspects of

NEO-823. Researchers, scientists, and drug development professionals are strongly

encouraged to consult the full Material Safety Data Sheet from the manufacturer before

handling this compound and to integrate these safety protocols into their standard laboratory

operating procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1518082?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1518082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

